N-butyl-N-phenyl-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-N-phenyl-2-furamide, commonly known as N-phenylbutyl-N-furfuryl amide (NBPF), is a synthetic compound that has gained attention in recent years due to its potential use in various scientific research applications. NBPF is a member of the furan-based family of compounds, which are known for their diverse biological properties.
Mechanism of Action
The mechanism of action of N-butyl-N-phenyl-2-furamide is not fully understood, but it is thought to interact with GPCRs and other receptors in the body, leading to changes in cellular signaling pathways. This compound has also been shown to bind to metal ions, which may contribute to its biological activity.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects, including the ability to modulate the activity of GPCRs and other receptors in the body. This compound has also been shown to have antioxidant and anti-inflammatory properties, and may have potential as a therapeutic agent for a range of diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-butyl-N-phenyl-2-furamide is that it is relatively easy to synthesize and purify, making it a convenient compound for use in laboratory experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on N-butyl-N-phenyl-2-furamide. One area of interest is the development of this compound-based probes for the study of GPCRs and other receptors in the body. Another potential direction is the investigation of this compound as a therapeutic agent for diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other compounds in the body.
Synthesis Methods
N-butyl-N-phenyl-2-furamide can be synthesized using a variety of methods, including the reaction of furfurylamine with phenylbutyl chloride, or the reaction of furfurylamine with phenylbutyl bromide in the presence of potassium carbonate. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
N-butyl-N-phenyl-2-furamide has been studied for its potential use in various scientific research applications, including as a ligand for the study of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
Properties
IUPAC Name |
N-butyl-N-phenylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-2-3-11-16(13-8-5-4-6-9-13)15(17)14-10-7-12-18-14/h4-10,12H,2-3,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPKHHPCDKXGAAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1=CC=CC=C1)C(=O)C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.